Cas no 122773-96-0 (2-Phenyl-5-pyrimidinecarboxamide)

• Product Name: 2-Phenyl-5-pyrimidinecarboxamide
• CAS No: 122773-96-0
• Molecular Formula: C₁₁H₉N₃O
• Molecular Weight: 199.20866
• CID: 138970
• PubChem ID: 14004399

2-Phenyl-5-pyrimidinecarboxamide Properties

Names and Identifiers

• 5-Pyrimidinecarboxamide,2-phenyl-
• 2-PHENYL-2-PYRIMIDINE-5-CARBOXYLIC ACID AMIDE
• 2-phenylpyrimidine-5-carboxamide
• 2-Phenyl-5-pyrimidinecarboxamide
• 2-phenylpyrimidine-5-carboxylic acid amide
• 5-carbamoyl-2-phenylpyrimidine
• 5-Pyrimidinecarboxamide,2-phenyl
• 122773-96-0
• DTXSID80554091
• SCHEMBL1244783
• AKOS006240705

• InChIKey： FSBIAEYLUOBHLG-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H9N3O/c12-10(15)9-6-13-11(14-7-9)8-4-2-1-3-5-8/h1-7H,(H2,12,15)
• SMILES： C1(C2N=CC(C(N)=O)=CN=2)C=CC=CC=1

Computed Properties

• Exact Mass: 199.07500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 199.074562
• Heavy Atom Count: 15
• Complexity: 218
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.7
• Topological Polar Surface Area: 68.9

Experimental Properties

• LogP: 1.94280
• PSA: 68.87000
• Boiling Point: 329.3 °C at 760 mmHg
• Melting Point: Not available
• Vapor Pressure: Not available
• Flash Point: 153 °C
• Color/Form: No data available
• Density: 1.246